N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide

• IUPAC Name: N-(3-nitrophenyl)tricyclo[3.2.1.02,4]octane-3-carboxamide
• InChI: InChI=1S/C15H16N2O3/c18-15(14-12-8-4-5-9(6-8)13(12)14)16-10-2-1-3-11(7-10)17(19)20/h1-3,7-9,12-14H,4-6H2,(H,16,18)
• InChI Key: MQUPMOSQRCMTMK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1C3C2C3C(=O)NC4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its unique structure and potential applications. This compound is a member of the tricyclic amides family, which are known for their diverse biological activities. N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, as well as its potential applications in scientific research. 2.1.0~2,4~]octane-3-carboxamide.

Mechanism of Action

The mechanism of action of N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide is not fully understood, but it is believed to involve the binding of the compound to specific sites on biomolecules such as proteins and nucleic acids. This binding induces a conformational change in the biomolecule, which leads to the emission of a fluorescent signal. The exact binding sites and conformational changes induced by N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide are still under investigation.
Biochemical and Physiological Effects
N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide has been shown to have minimal biochemical and physiological effects on cells and tissues. This compound does not exhibit any cytotoxicity or genotoxicity at concentrations used in scientific research. However, further studies are needed to determine the long-term effects of N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide on cells and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide is its high selectivity for specific biomolecules such as proteins and nucleic acids. This makes it a valuable tool for studying the structure and function of these biomolecules in vitro and in vivo. Another advantage is its fluorescent properties, which allow for easy detection and quantification of biomolecules. However, one limitation of N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide is its relatively high cost compared to other fluorescent probes. This may limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide. One direction is the development of new synthesis methods that are more efficient and cost-effective. Another direction is the investigation of the exact binding sites and conformational changes induced by N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide on biomolecules. This will provide a deeper understanding of the mechanism of action of this compound and its potential applications in scientific research. Finally, there is a need for further studies on the long-term effects of N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide on cells and tissues to ensure its safety for use in scientific research.

Synthesis Methods

N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide can be synthesized using various methods. One of the most commonly used methods is the reaction of tricyclic ketone with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. This method yields N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide as a white solid with a high yield and purity. Other methods include the reaction of tricyclic amine with 3-nitrobenzoyl chloride or the reaction of tricyclic ketone with 3-nitrobenzylamine.

Scientific Research Applications

N-(3-nitrophenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide has been studied extensively for its potential applications in scientific research. One of the most promising applications is its use as a fluorescent probe for the detection of biomolecules such as proteins and nucleic acids. This compound has a unique structure that allows it to bind selectively to specific biomolecules and emit a fluorescent signal upon binding. This makes it a valuable tool for studying the structure and function of biomolecules in vitro and in vivo.